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Compound of Interest

Compound Name: 8-Methylnonane-2,5-dione

Cat. No.: B15464670 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 8-
Methylnonane-2,5-dione in a laboratory setting. The following procedures are based on

general best practices for handling flammable liquids and ketones, as a specific Safety Data

Sheet (SDS) for 8-Methylnonane-2,5-dione was not located. Researchers, scientists, and

drug development professionals should always consult with their institution's Environmental

Health and Safety (EHS) department for specific guidance.

Chemical Properties and Hazards
While detailed toxicological data for 8-Methylnonane-2,5-dione is not readily available, its

structural similarity to other ketones and aliphatic hydrocarbons suggests potential hazards. It

is prudent to treat this compound as a flammable liquid and a potential irritant.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15464670?utm_src=pdf-interest
https://www.benchchem.com/product/b15464670?utm_src=pdf-body
https://www.benchchem.com/product/b15464670?utm_src=pdf-body
https://www.benchchem.com/product/b15464670?utm_src=pdf-body
https://www.benchchem.com/product/b15464670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15464670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C10H18O2 [1]

Molecular Weight 170.25 g/mol [1]

Appearance
Colorless to pale yellow clear

liquid (estimated)
[2]

Boiling Point

235.00 to 236.00 °C @ 760.00

mm Hg (for 3-methyl-2,4-

nonanedione)

[2]

Flash Point
215.00 °F (101.67 °C) (for 3-

methyl-2,4-nonanedione)
[2]

Note: Some physical properties are for the related compound 3-methyl-2,4-nonanedione and

should be used as an estimate.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 8-Methylnonane-2,5-dione. The following

table summarizes the recommended PPE based on the potential hazards.
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Body Part Required PPE Rationale

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when handling

larger quantities or when there

is a splash hazard.

Protects against splashes and

vapors which may cause eye

irritation.

Hands

Chemical-resistant gloves are

essential. Butyl rubber or

Viton™ gloves are

recommended for handling

ketones.[3][4] Nitrile gloves

may offer limited protection for

incidental contact but should

be changed immediately upon

contamination.

Prevents skin contact, which

may cause irritation or

absorption. Standard latex or

nitrile gloves may not be

resistant to ketones.[3]

Body

A flame-resistant lab coat

should be worn over clothing

that covers the entire body.

Protects against splashes and

potential flash fires.

Respiratory

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of vapors. If a

fume hood is not available or if

exposure limits are exceeded,

a NIOSH-approved respirator

with organic vapor cartridges is

required.

Vapors may be irritating to the

respiratory tract.

Feet
Closed-toe shoes made of a

non-porous material.
Protects feet from spills.

Handling and Storage Procedures
Proper handling and storage are vital to minimize risks.
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Handling:

Ventilation: Always handle 8-Methylnonane-2,5-dione in a well-ventilated area, preferably

within a certified chemical fume hood.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

Use non-sparking tools and equipment.

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[5]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Storage:

Container: Store in a tightly closed, properly labeled container.

Location: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.[5]

Flammables Cabinet: Store in a designated flammables storage cabinet.

Spill and Disposal Plan
In the event of a spill or for routine disposal, follow these procedures.

Spill Response:

Evacuate: Immediately evacuate the area if the spill is large or in a poorly ventilated space.

Control Ignition Sources: Eliminate all ignition sources.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to

contain the spill.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed

container for disposal.
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Decontamination: Clean the spill area with soap and water.

Waste Disposal:

Container: Collect all waste containing 8-Methylnonane-2,5-dione in a properly labeled,

sealed container.

Regulations: Dispose of the waste in accordance with all local, state, and federal regulations.

Contact your institution's EHS department for specific disposal procedures.

Experimental Workflow
The following diagram illustrates a typical workflow for handling 8-Methylnonane-2,5-dione in

a laboratory setting.
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Caption: Workflow for safe handling of 8-Methylnonane-2,5-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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